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Compound of Interest

Compound Name: Gamma-nonalactone

Cat. No.: B146572

Gamma-nonalactone (CAS No. 104-61-0), also known as Aldehyde C-18, is a widely used
fragrance and flavoring agent with a characteristic coconut-like aroma.[1][2][3] While it is not
classified as a highly hazardous substance under GHS, a thorough understanding of its
properties is crucial for establishing safe laboratory practices.[4]

o Health Hazards: The primary health risks are mild. Direct contact may cause slight skin and
eye irritation.[1][5][6] Ingestion is considered a low hazard, and adverse effects from
inhalation are not expected under conditions of normal use with adequate ventilation.[4]
High-dose animal studies have indicated potential for somnolence and abnormal liver and
kidney function tests, underscoring the importance of minimizing exposure.[7]

o Physical Hazards: Gamma-nonalactone is a combustible liquid with a flash point above
110°C (230°F).[2] The risk of fire or explosion increases when temperatures exceed the
flashpoint.[1] Porous materials like paper or rags wetted with the substance may
spontaneously combust.[5]

o Chemical Reactivity: The substance is stable under normal conditions but is incompatible
with strong acids, strong bases, and oxidizing agents.[1][8] Upon combustion, it forms
carbon monoxide and carbon dioxide.[1]

This profile dictates a safety-first approach centered on preventing direct contact and
controlling ignition sources. The personal protective equipment (PPE) recommendations that
follow are directly derived from these known hazards.
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Core Directive: Selecting Appropriate PPE

The selection of PPE is contingent on a risk assessment of the specific procedure being
performed. The goal is to create a barrier between you and the chemical.

Eye and Face Protection

o Standard Use: For routine handling of small quantities (e.g., preparing solutions, weighing),
safety glasses with side shields are mandatory.[1][9]

o Splash Risk: When there is an elevated risk of splashing—such as during bulk transfers,
heating, or agitating large volumes—chemical goggles must be worn.[8] They provide a
superior seal around the eyes, offering more comprehensive protection than safety glasses.

Skin Protection

e Hand Protection: The most critical component of skin protection is appropriate gloves.

o Recommended Material: Nitrile rubber gloves are recommended for handling Gamma-
nonalactone.[1] Nitrile provides good resistance against a variety of chemicals and is a
suitable choice for incidental contact.

o Protocol: Always inspect gloves for tears or punctures before use.[9] Use proper glove
removal technique to avoid contaminating your skin.[9] For prolonged or immersive
contact, consult the glove manufacturer's specific chemical resistance data. Contaminated
gloves should be disposed of as hazardous waste in accordance with local regulations.[9]

o Protective Clothing: A standard laboratory coat or other protective clothing should be worn to
prevent skin exposure and to protect personal clothing from contamination.[8]

Respiratory Protection

» Standard Operations: Respiratory protection is generally not required when working in a
well-ventilated area, such as under a chemical fume hood.[4][8] Good general ventilation
(typically 10 air changes per hour) is usually sufficient for small-scale work on an open
bench.[4]
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* When to Use a Respirator: A NIOSH-approved respirator with an organic vapor cartridge
may be necessary under specific conditions where vapor concentrations could become
elevated:

o Handling large quantities outside of a fume hood.
o Cleaning up a large spill.[9]
o Working in a poorly ventilated area.

The following table summarizes the recommended PPE for different laboratory scenarios.

. EyelFace Hand Body Respiratory
Scenario . . . .
Protection Protection Protection Protection
Weighing/Pipetti o Not required with
Safety Glasses Nitrile Gloves Lab Coat o
ng (<100mL) good ventilation
Solution Prep Chemical o Not required in a
Nitrile Gloves Lab Coat
(>100mL) Goggles fume hood
Chemical Recommended if
Bulk Transfer o )
(>11) Goggles & Face Nitrile Gloves Lab Coat not in a fume
>
Shield hood
Air-purifyin
Large Spill Chemical . Lab p ing
Nitrile Gloves respirator may
Cleanup Goggles Coat/Coveralls

be needed

PPE Selection Workflow Diagram

The following diagram provides a logical workflow for determining the appropriate level of PPE
based on the specific task and laboratory environment.
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Start: Task with
Gamma-nonalactone

Potential for Splash or
Aerosol Generation?

Upgrade to:
- Chemical Goggles
- Nitrile Gloves
- Lab Coat

Is Ventilation Adequate?
(e.g., Fume Hood)

Minimum PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Consider Adding:
- Respirator with
Organic Vapor Cartridge

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE when handling Gamma-
nonalactone.

Operational and Disposal Plans
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Proper PPE is the last line of defense. Engineering controls and safe work practices are the

primary methods of protection.

Step-by-Step Safe Handling Protocol

Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure you are
familiar with the hazards.[10]

Location: Always handle Gamma-nonalactone in a well-ventilated area. A chemical fume
hood is the preferred location for all but the smallest quantities.[1][11]

PPE: Don the appropriate PPE as determined by the workflow diagram above.

Chemical Safety: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][5] Ensure it is stored away from incompatible materials such as strong acids,
bases, and oxidizing agents.[1]

Static Prevention: When transferring, ground and bond containers to prevent static electricity
buildup, which can be an ignition source.[11]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
dark area.[1]

Spill Management Plan

Evacuate & Ventilate: Ensure the area is well-ventilated and remove all personnel not
involved in the cleanup.

Control Ignition: Immediately remove all sources of ignition from the area.[11]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
like sand, vermiculite, or diatomaceous earth.[1]

Collection: Carefully scoop the absorbed material into a suitable, labeled, and closed
container for disposal.[1][9] Do not return spilled material to the original container.[4]

Decontamination: Clean the spill surface thoroughly with soap and water. Wash any
contaminated clothing or equipment before reuse.[1]
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Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[12]

» Waste Collection: Collect surplus Gamma-nonalactone and contaminated materials (e.g.,
absorbent, gloves) in a properly labeled, sealed container.

e Environmental Precaution: Do not allow the product to enter drains, sewage systems, or
groundwater.[6][9]

» Final Disposal: Arrange for disposal through a licensed waste disposal company.[4]
Incineration in a facility equipped with an afterburner and scrubber is a recommended
method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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